Cas no 2172063-70-4 (1-(3-fluoropropyl)-1,7-diazaspiro4.4nonane)

• Product Name: 1-(3-fluoropropyl)-1,7-diazaspiro4.4nonane
• CAS No: 2172063-70-4
• MF: C₁₀H₁₉FN₂
• MW: 186.269665956497
• CID: 5852933
• PubChem ID: 165524245
• Update Time: 2025-10-28

1-(3-fluoropropyl)-1,7-diazaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropropyl)-1,7-diazaspiro4.4nonane
• 1-(3-fluoropropyl)-1,7-diazaspiro[4.4]nonane
• 2172063-70-4
• EN300-1274062

• Inchi： 1S/C10H19FN2/c11-5-2-8-13-7-1-3-10(13)4-6-12-9-10/h12H,1-9H2
• InChI Key： BHWUEUOUUMMPII-UHFFFAOYSA-N
• SMILES： FCCCN1CCCC21CNCC2

Computed Properties

• Exact Mass: 186.15322678g/mol
• Monoisotopic Mass: 186.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-fluoropropyl)-1,7-diazaspiro4.4nonane

Introduction to 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane (CAS No. 2172063-70-4)

1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane, with the CAS number 2172063-70-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural flexibility. The incorporation of a fluorine atom in the propyl chain adds an additional layer of complexity and functionality, making it an intriguing candidate for various pharmaceutical and chemical research endeavors.

The spirocyclic structure of 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane is characterized by a central spiro junction that connects two cyclic rings, one of which is a seven-membered ring containing two nitrogen atoms. This unique arrangement provides the molecule with enhanced stability and conformational rigidity, which are crucial factors in modulating its biological activity. The presence of the fluorine atom in the propyl side chain further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological and psychiatric disorders. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent agonist activity at specific GPCRs, suggesting its potential as a lead compound for developing novel treatments for conditions such as anxiety and depression.

In addition to its GPCR modulation properties, 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways without causing significant side effects makes it a valuable candidate for further investigation.

The synthesis of 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane has been optimized using modern synthetic methods to ensure high yields and purity. One common synthetic route involves the reaction of a suitable aziridine with a fluorinated alkylating agent, followed by ring expansion and functional group manipulation to achieve the desired spirocyclic structure. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales, facilitating its use in various research and development projects.

To further enhance its therapeutic potential, researchers are exploring various derivatives of 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane. These derivatives are designed to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability while maintaining or enhancing the compound's biological activity. For example, substituting different functional groups on the propyl chain or modifying the spirocyclic core can lead to compounds with improved drug-like properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane in treating various conditions. Early results from Phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

In conclusion, 1-(3-Fluoropropyl)-1,7-diazaspiro[4.4]nonane (CAS No. 2172063-70-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.